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Compound of Interest

Compound Name: Heptanol, (dimethylamino)-

Cat. No.: B15166002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular formula, weight, and a
representative synthesis protocol for (dimethylamino)heptanol. Due to the ambiguous
nomenclature of "(dimethylamino)heptanol,” which does not specify the positions of the
functional groups, this guide will focus on a representative isomer, 7-(dimethylamino)heptan-1-
ol, to provide concrete data and methodologies.

Molecular Formula and Weight

The chemical structure of (dimethylamino)heptanol consists of a seven-carbon heptane
backbone with a hydroxyl (-OH) group and a dimethylamino (-N(CH3)2) group as substituents.
For the representative isomer, 7-(dimethylamino)heptan-1-ol, the molecular formula and weight
have been determined.
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Property Value

Chemical Name 7-(dimethylamino)heptan-1-ol
Molecular Formula C9H21NO

Molecular Weight 159.27 g/mol

Parent Compound 7-Aminoheptan-1-ol[1]
Parent Formula C7H17NOJ[1]

Parent Molecular Weight 131.22 g/mol [1]

Note: Experimental physicochemical properties such as boiling point, melting point, and density
for 7-(dimethylamino)heptan-1-ol are not readily available in public databases. The data for the
parent compound, 7-aminoheptan-1-ol, is provided for reference.

Experimental Protocols: Synthesis of 7-
(dimethylamino)heptan-1-ol

A common and effective method for the synthesis of N,N-dimethylamino alcohols is through the
reductive amination of the corresponding primary amino alcohol using formaldehyde.[2][3] The
following protocol is a representative procedure for the synthesis of 7-(dimethylamino)heptan-1-
ol from 7-aminoheptan-1-ol.

2.1 Materials and Reagents:

e 7-Aminoheptan-1-ol

o Formaldehyde (37% solution in water)

e Methanol

¢ Ruthenium on Carbon (5% Ru/C) catalyst[3]
e Hydrogen gas (H2)

e 1,3,5-Trimethoxybenzene (internal standard for GC analysis)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-heptanol
https://patents.google.com/patent/US3402203A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8427653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8427653/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15166002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Standard laboratory glassware and equipment for organic synthesis, including a high-
pressure autoclave or a similar hydrogenation reactor.

2.2 Procedure:

e Reaction Setup: In a high-pressure reactor, combine 0.5 mmol of 7-aminoheptan-1-ol, 3
mmol of formaldehyde (37% solution), and 10 mg of 5% Ru/C catalyst in 5 mL of methanol.

[3]

e Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with
hydrogen to the desired pressure (e.g., 10-50 bar) and heat to a temperature between 70-
100°C.[3]

o Reaction Monitoring: Stir the reaction mixture vigorously for the required time (typically
several hours). The reaction progress can be monitored by gas chromatography (GC) using
1,3,5-trimethoxybenzene as an internal standard to determine the conversion of the starting
material.[3]

o Workup: After the reaction is complete, cool the reactor to room temperature and carefully
vent the hydrogen gas.

 Purification: Filter the reaction mixture to remove the catalyst. The solvent and any excess
formaldehyde can be removed under reduced pressure. The resulting crude product can be
purified by distillation or column chromatography to yield pure 7-(dimethylamino)heptan-1-ol.

Mandatory Visualizations

The following diagrams illustrate the logical relationships and workflows described in this guide.
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Synthesis of 7-(dimethylamino)heptan-1-ol
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Chemical Structure of 7-(dimethylamino)heptan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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